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Compound of Interest

Compound Name: 2,3-Dimethyl-1-nitronaphthalene

Cat. No.: B1604599

Application Notes and Protocols for 2,3-Dimethyl-1-
hitronaphthalene

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides guidance on the safe handling and disposal of 2,3-
Dimethyl-1-nitronaphthalene. It is intended for use by trained professionals in a laboratory
setting. All users should consult the specific Safety Data Sheet (SDS) for the product they are
using and adhere to all institutional and regulatory safety protocols. The information on hazards
and toxicity is based on data for structurally related compounds, such as 1-nitronaphthalene
and 2-methyl-1-nitronaphthalene, and should be considered as a guide in the absence of a
specific SDS for 2,3-Dimethyl-1-nitronaphthalene.

Hazard Identification and Classification

2,3-Dimethyl-1-nitronaphthalene is a nitrated polycyclic aromatic hydrocarbon. While specific
data for this compound is limited, the hazard profile can be inferred from closely related
nitronaphthalene derivatives. The primary hazards are associated with its flammability and
toxicity.

1.1 GHS Classification (Inferred)

The following GHS classification is based on data for 1-nitronaphthalene and should be treated
as a potential classification for 2,3-Dimethyl-1-nitronaphthalene.
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Hazard Class Category Hazard Statement Pictogram

) H228: Flammable
Flammable Solids Category 2 ] &
solid[1][2][3]

. H301: Toxic if
Acute Toxicity, Oral Category 3
swallowed[1][3]
Aquatic Hazard H401: Toxic to aquatic
Category 2 ] o
(Acute) life[2]

. H411: Toxic to aquatic
Aquatic Hazard

Category 2 life with long lastin O
(Chronic) o 9 J

effects[2]

Signal Word: Danger[1][3]

Toxicological and Physical Data Summary

The toxicological properties of 2,3-Dimethyl-1-nitronaphthalene have not been fully
investigated.[4] However, related compounds are known to be toxic. Absorption into the body
may lead to the formation of methemoglobin, causing cyanosis.[2]

2.1 Toxicological Data (for related compounds)

Compound CAS No. Route Species Value
1-

) 86-57-7 Oral LD50 Rat 120 mg/kg[1]
Nitronaphthalene
1- Intraperitoneal

) 86-57-7 Mouse 86 mg/kg[1]
Nitronaphthalene LD50

2.2 Physical and Chemical Properties (for related compounds)
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. Value (2,3-

Property Value (1-Nitronaphthalene) .

Dimethylnaphthalene)
Molecular Formula C10H7NO:2 Ci2H12
Molecular Weight 173.17 g/mol [1][2] 156.22 g/mol

] ] White to off-white powder

Appearance Light yellow solid[1] ]

solid[5]
Melting Point 53 - 57 °C[1][3] 102 - 104 °C[5]
Boiling Point 304 °C[1][3] 269 °C[5]
Flash Point 164 °C (closed cup)[1][3] No information available
Water Solubility 9.2 mg/L[1] Insoluble
Log P (octanol/water) 3.19[1] No data available

Experimental Protocols

3.1 Personal Protective Equipment (PPE)

Adequate PPE is mandatory to prevent skin contact, eye exposure, and inhalation.

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[3] Eye protection
should comply with OSHA regulations in 29 CFR 1910.133 or European Standard EN166.[5]

» Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Dispose of

contaminated gloves after use in accordance with good laboratory practices.[1][3]

» Skin and Body Protection: Wear an impervious, flame-retardant antistatic protective clothing

and a lab coat.[1][2] Ensure safety showers and eyewash stations are readily accessible.[4]

[6]

» Respiratory Protection: If dust or aerosols may be generated, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.[6] All work with the solid compound should

be performed in a certified chemical fume hood.[7][8]
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3.2 Safe Handling Protocol

e Preparation: Before starting work, ensure the chemical fume hood is functioning correctly.
Read and understand the Safety Data Sheet (SDS) for the compound and any other
chemicals being used.[9]

» Work Area: Designate a specific area within the fume hood for handling 2,3-Dimethyl-1-
nitronaphthalene. Keep the area clean and free of clutter.

e Handling:
o Avoid all contact with skin and eyes.[1][3]
o Avoid the formation and inhalation of dust and aerosols.[1][3][8]

o Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[1][2]

[3]
o Use explosion-proof electrical, ventilating, and lighting equipment.[2]
o Take measures to prevent the buildup of electrostatic charge.[3]
o Do not eat, drink, or smoke in the work area.[2]

o Post-Handling: Wash hands thoroughly with soap and water after handling, even if gloves
were worn.[4][7] Clean the work area and decontaminate any surfaces that may have come
into contact with the chemical.

3.3 Storage Protocol

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][5]

Location: Store at room temperature in an appropriate cabinet for flammable solids.[1]

Incompatibilities: Store away from strong oxidizing agents.[1][5][6]

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
GHS hazard pictograms and statements.
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3.4 Accidental Release (Spill) Protocol

e Immediate Actions:
o Evacuate non-essential personnel from the area.[3]
o Remove all sources of ignition.[1][3]
o Ensure adequate ventilation.

e Containment and Cleanup (for a small spill):

Wear the full PPE as described in section 3.1.

[¢]

[¢]

Do not create dust.[1]

[e]

Carefully sweep or vacuum up the material using an electrically protected vacuum cleaner
and place it into a suitable, closed, and labeled container for disposal.[3][4]

[e]

Avoid flushing into surface water or the sanitary sewer system.[6]

o Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with
soap and water.

e Reporting: Report the incident to the laboratory supervisor and environmental health and
safety (EHS) office.

3.5 Disposal Protocol

o Waste Classification: Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste and consult local, regional, and national regulations for
complete classification.[6]

e \Waste Collection:

o Collect waste 2,3-Dimethyl-1-nitronaphthalene and any contaminated materials (e.g.,
gloves, paper towels) in a dedicated, sealed, and properly labeled hazardous waste
container.
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o Do not mix with other waste streams unless specifically instructed to do so by your
institution's EHS office.

o Disposal Method:

o Contact a licensed professional waste disposal service to dispose of this material.[1]

o Disposal must be in accordance with all applicable federal, state, and local environmental
regulations.[10]

3.6 First Aid Procedures

 |If Swallowed: Immediately call a POISON CENTER or doctor.[3] Do NOT induce vomiting.
Rinse mouth with water. Never give anything by mouth to an unconscious person.[3][4]

¢ In Case of Skin Contact: Take victim immediately to the hospital.[3] Wash off with soap and
plenty of water. Remove contaminated clothing and shoes.[4]

e In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes. Get medical attention.[4][5]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[3]

Visualized Workflows

The following diagrams illustrate key safety workflows for handling 2,3-Dimethyl-1-
nitronaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and disposal procedures for 2,3-
Dimethyl-1-nitronaphthalene]. BenchChem, [2025]. [Online PDF]. Available at:
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2-3-dimethyl-1-nitronaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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